Cas no 85284-13-5 (Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester)

• Product Name: Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester
• CAS No: 85284-13-5
• MF: C₂₄H₄₆O₆
• MW: 430.618448734283
• CID: 728310
• PubChem ID: 3020600
• Update Time: 2025-04-19

Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester Chemical and Physical Properties

Names and Identifiers

• Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester
• bis(2-butoxyethyl) dodecanedioate

• Inchi： 1S/C24H46O6/c1-3-5-17-27-19-21-29-23(25)15-13-11-9-7-8-10-12-14-16-24(26)30-22-20-28-18-6-4-2/h3-22H2,1-2H3
• InChI Key： MASQEGKFFCANLK-UHFFFAOYSA-N
• SMILES： O(CCOCCCC)C(CCCCCCCCCCC(=O)OCCOCCCC)=O

Computed Properties

• Exact Mass: 430.32943918g/mol
• Monoisotopic Mass: 430.32943918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 25
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters